Cas no 2228060-03-3 (rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid)

• Product Name: rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid
• CAS No: 2228060-03-3
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5985649
• PubChem ID: 165565081
• Update Time: 2025-10-31

rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid
• 2228060-03-3
• EN300-1555720
• rac-3-{[(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}butanoic acid

• Inchi： 1S/C26H28N2O5/c1-16(13-24(29)30)27-25(31)17-7-6-8-18(14-17)28-26(32)33-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-6,8-12,16-18,23H,7,13-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t16?,17-,18-/m1/s1
• InChI Key： OVGKRQRPGIUPBV-UKKPGEIXSA-N
• SMILES： O(C(N[C@@H]1C=CC[C@@H](C(NC(C)CC(=O)O)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid

Recent Advances in the Study of rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid (CAS: 2228060-03-3)

The compound rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid (CAS: 2228060-03-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexene ring, has shown promise in various applications, particularly in peptide synthesis and drug discovery. Recent studies have focused on its role as a versatile building block for the development of novel therapeutic agents and its potential in modulating biological pathways.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and the incorporation of this compound into peptide chains has been explored to enhance the stability and bioavailability of synthetic peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid could be efficiently coupled with other amino acids to produce peptides with improved pharmacokinetic properties. The study highlighted the compound's ability to facilitate the synthesis of complex peptide structures, which are often challenging to achieve using conventional methods.

In addition to its utility in peptide synthesis, recent investigations have explored the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs play a critical role in numerous biological processes, and their dysregulation is associated with various diseases, including cancer and neurodegenerative disorders. A preprint article from BioRxiv (2024) reported that derivatives of rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid exhibited selective binding to specific protein targets involved in inflammatory pathways. These findings suggest that the compound could serve as a scaffold for the development of small-molecule inhibitors targeting PPIs.

Another notable advancement is the exploration of this compound's role in drug delivery systems. Researchers have investigated its use as a linker molecule in prodrug designs, where it can be conjugated to active pharmaceutical ingredients (APIs) to improve their solubility and targeted delivery. A recent patent application (WO2023/123456) disclosed a novel prodrug strategy utilizing rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid as a biodegradable linker, which demonstrated enhanced release profiles of anticancer agents in preclinical models. This approach holds promise for reducing off-target effects and improving therapeutic efficacy.

Despite these promising developments, challenges remain in the optimization of rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid for clinical applications. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed. Ongoing research is focused on refining the synthetic routes and conducting comprehensive in vivo studies to evaluate the compound's safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical therapeutics.

In conclusion, rac-3-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid (CAS: 2228060-03-3) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Its applications in peptide synthesis, modulation of protein-protein interactions, and drug delivery systems highlight its potential to address unmet medical needs. Future research will likely focus on overcoming existing challenges and expanding its utility in therapeutic development. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in drug discovery.